tert-Butyl 1-(6-methylpyridazin-4-yl)piperidin-4-ylcarbamate
Cat. No. B8628877
M. Wt: 292.38 g/mol
InChI Key: LOJKEEJXBBJKBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486967B2
Procedure details
To a mixture of 5-chloro-3-methylpyridazine (1.3 g, 10.1 mmol) and Boc-4-aminopiperidine (2.63 g, 13.1 mmol) in NMP (13 mL) was added DIPEA (2.47 mL, 14.2 mmol). Argon was bubbled through the cloudy solution for 5 minutes before the reaction mixture was heated in the microwave for 30 minutes to 150° C. The mixture was then poured into water and extracted with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and evaporated. Purification by chromatography (silica gel, 50 g, 50 to 100% ethyl acetate in heptane) afforded the title compound (2.18 g, 74%) as an off white solid.
Identifiers
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REACTION_CXSMILES
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ClC1C=[C:4]([CH3:8])[N:5]=[N:6]C=1.[C:9]([N:16]1CCC(N)C[CH2:17]1)([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10].[CH3:23][CH2:24][N:25]([CH:29]([CH3:31])[CH3:30])[CH:26]([CH3:28])C>CN1C(=O)CCC1>[CH3:8][C:4]1[N:5]=[N:6][CH:30]=[C:29]([N:25]2[CH2:24][CH2:23][CH:17]([NH:16][C:9](=[O:10])[O:11][C:12]([CH3:15])([CH3:14])[CH3:13])[CH2:28][CH2:26]2)[CH:31]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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ClC=1C=C(N=NC1)C
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Name
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Quantity
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2.63 g
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCC(CC1)N
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Name
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Quantity
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13 mL
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Type
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solvent
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Smiles
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CN1CCCC1=O
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Step Two
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Name
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Quantity
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2.47 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Argon was bubbled through the cloudy solution for 5 minutes before the reaction mixture
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Duration
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5 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated in the microwave for 30 minutes to 150° C
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ADDITION
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Type
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ADDITION
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Details
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The mixture was then poured into water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by chromatography (silica gel, 50 g, 50 to 100% ethyl acetate in heptane)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=CC(=CN=N1)N1CCC(CC1)NC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.18 g | |
| YIELD: PERCENTYIELD | 74% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
